Cas no 1245647-37-3 (Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate)

• Product Name: Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate
• CAS No: 1245647-37-3
• MF: C₈H₁₂N₂O₃
• MW: 184.192481994629
• CID: 1028104
• PubChem ID: 46835431
• Update Time: 2025-06-07

Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate
• AG-L-19658
• AK-50879
• ANW-53070
• CTK4B3993
• KB-253744
• MolPort-009-199-940
• EN300-1119858
• DTXSID50676395
• A23822
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-propyl-, ethyl ester
• AM20080186
• 1245647-37-3
• DB-026598
• AKOS012685778
• CS-0297278
• ethyl5-propyl-1,2,4-oxadiazole-3-carboxylate

• MDL： MFCD17011734
• Inchi： 1S/C8H12N2O3/c1-3-5-6-9-7(10-13-6)8(11)12-4-2/h3-5H2,1-2H3
• InChI Key： VLOLVNJIFAVYRC-UHFFFAOYSA-N
• SMILES： O1C(CCC)=NC(C(=O)OCC)=N1

Computed Properties

• Exact Mass: 184.08479225g/mol
• Monoisotopic Mass: 184.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 65.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate

Introduction to Ethyl 5-Propyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1245647-37-3)

Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1245647-37-3) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals and materials science. This compound belongs to the class of oxadiazoles, which are known for their diverse biological activities and chemical stability. In this article, we will delve into the structure, synthesis, properties, and potential applications of Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate.

The molecular structure of Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate is characterized by a five-membered heterocyclic ring containing two nitrogen atoms and one oxygen atom. The presence of the ethyl and propyl substituents on the oxadiazole ring imparts unique physical and chemical properties to the compound. The ethyl group at the carboxylate position and the propyl group at the 5-position contribute to its solubility and reactivity profiles.

The synthesis of Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate can be achieved through several methods. One common approach involves the reaction of an appropriate nitrile with an acid chloride in the presence of a coupling reagent. For instance, the reaction of propionitrile with ethyl chloroformate in the presence of a base such as triethylamine can yield the desired product. This method is widely used due to its high yield and ease of implementation.

In terms of physical properties, Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate is a colorless to pale yellow liquid at room temperature. It has a molecular weight of approximately 189.2 g/mol and exhibits good solubility in common organic solvents such as dichloromethane, acetone, and ethanol. The compound is stable under normal laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological activity of Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate has been a subject of extensive research. Studies have shown that oxadiazoles possess a wide range of biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. Recent research has also highlighted the potential of oxadiazoles as inhibitors of specific enzymes involved in various disease pathways. For example, a study published in the Journal of Medicinal Chemistry reported that certain oxadiazole derivatives exhibit potent inhibitory activity against human neutrophil elastase (HNE), an enzyme implicated in chronic obstructive pulmonary disease (COPD) and cystic fibrosis.

In addition to its biological applications, Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate has shown promise in materials science. Oxadiazoles are known for their thermal stability and ability to form stable polymers with unique mechanical properties. These properties make them attractive candidates for use in advanced materials such as coatings, adhesives, and composites. A recent study published in Polymer Chemistry demonstrated that oxadiazole-based polymers exhibit excellent thermal stability up to temperatures exceeding 300°C and possess good mechanical strength.

The environmental impact of Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate is another important consideration. While there is limited data available on its environmental fate and toxicity, preliminary studies suggest that it is biodegradable under aerobic conditions. However, further research is needed to fully understand its environmental behavior and potential risks.

In conclusion, Ethyl 5-propyl-1,2,4-oxadiazole-3-carboxylate (CAS No. 1245647-37-3) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structure and properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its biological activities and material properties, it is likely that this compound will play an increasingly important role in various scientific fields.